Cas no 2649085-11-8 (1-(1-isocyanatocyclopropyl)-4-methanesulfonylbenzene)

• Product Name: 1-(1-isocyanatocyclopropyl)-4-methanesulfonylbenzene
• CAS No: 2649085-11-8
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 6577621
• PubChem ID: 105499023
• Update Time: 2025-10-29

1-(1-isocyanatocyclopropyl)-4-methanesulfonylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(1-isocyanatocyclopropyl)-4-methanesulfonylbenzene
• EN300-1990582
• 2649085-11-8

• Inchi： 1S/C11H11NO3S/c1-16(14,15)10-4-2-9(3-5-10)11(6-7-11)12-8-13/h2-5H,6-7H2,1H3
• InChI Key： BAXHNLQKWIXLME-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1(CC1)N=C=O)(=O)=O

Computed Properties

• Exact Mass: 237.04596439g/mol
• Monoisotopic Mass: 237.04596439g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72Ų

Additional information on 1-(1-isocyanatocyclopropyl)-4-methanesulfonylbenzene

Introduction to 1-(1-Isocyanatocyclopropyl)-4-Methanesulfonylbenzene (CAS No. 2649085-11-8)

1-(1-Isocyanatocyclopropyl)-4-methanesulfonylbenzene, with the CAS number 2649085-11-8, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinct structural features, which include an isocyanate group and a methanesulfonyl substituent on a benzene ring. These functional groups endow the molecule with a range of chemical properties that make it valuable for various applications, particularly in the development of new drugs and materials.

The isocyanate group in 1-(1-Isocyanatocyclopropyl)-4-methanesulfonylbenzene is highly reactive and can participate in a variety of chemical reactions, such as the formation of ureas and urethanes. This reactivity makes it an excellent candidate for the synthesis of polymers, coatings, and adhesives. Additionally, the methanesulfonyl group provides polarity and enhances the solubility of the compound in both polar and non-polar solvents, which is crucial for its use in pharmaceutical formulations.

Recent studies have highlighted the potential of 1-(1-Isocyanatocyclopropyl)-4-methanesulfonylbenzene in drug discovery and development. One notable application is its use as an intermediate in the synthesis of novel antiviral agents. Researchers at the University of California, San Francisco, have reported that derivatives of this compound exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The unique combination of functional groups in 1-(1-Isocyanatocyclopropyl)-4-methanesulfonylbenzene allows for the fine-tuning of pharmacological properties, such as selectivity and bioavailability, which are critical for effective drug candidates.

In addition to its antiviral properties, 1-(1-Isocyanatocyclopropyl)-4-methanesulfonylbenzene has shown promise in the treatment of inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound possess anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. These findings suggest that 1-(1-Isocyanatocyclopropyl)-4-methanesulonylbenzene could be a valuable lead compound for developing new anti-inflammatory drugs.

The structural versatility of 1-(1-Isocyanatocyclopropyl)-4-methanesulfonylbenzene also makes it an attractive target for synthetic chemists. The cyclopropyl ring provides steric hindrance that can influence reaction outcomes, leading to the formation of complex molecules with specific stereochemical configurations. This property is particularly useful in the synthesis of chiral compounds, which are essential for many pharmaceutical applications.

In terms of safety and handling, it is important to note that while 1-(1-Isocyanatocyclopropyl)-4-methanesulfonylbenzene is not classified as a hazardous material or controlled substance, appropriate precautions should be taken during its use. The isocyanate group can be irritating to the eyes and respiratory system, so proper personal protective equipment (PPE) should be worn when handling this compound. Additionally, it should be stored in a cool, dry place away from sources of heat or ignition.

The market demand for compounds like 1-(1-Isocyanatocyclopropyl)-4-methanesulfonylbenzene is expected to grow as more applications are discovered and developed. The pharmaceutical industry's increasing focus on personalized medicine and targeted therapies has created a need for novel compounds with specific biological activities. As such, researchers and manufacturers are investing significant resources into the synthesis and characterization of compounds like 1-(1-Isocyanatocyclopropyl)-4-methanesulfonylbenzene.

In conclusion, 1-(1-Isocyanatocyclopropyl)-4-methanesulfonylbenzene (CAS No. 2649085-11-8) is a multifaceted compound with a wide range of potential applications in organic chemistry and pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for drug discovery, materials science, and other advanced applications. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.